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Compound of Interest

Compound Name: Cesium fluoride

Cat. No.: B156555 Get Quote

An In-depth Technical Guide to Cesium Fluoride: CAS Number and Safety Data

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical compounds in use is paramount. This guide provides a comprehensive

overview of Cesium Fluoride (CsF), focusing on its CAS number, and a detailed breakdown of

its safety data sheet (SDS).

Cesium Fluoride (CsF) is an inorganic salt that serves as a valuable source of the fluoride

anion in organic synthesis.[1] Its high solubility in organic solvents makes it a preferred reagent

in many applications.[1]

Compound Identification
Proper identification is the first step in safe and effective chemical handling.

Identifier Value

CAS Number 13400-13-0[1][2][3][4]

EC Number 236-487-3[1]

Molecular Formula CsF[1][4]

Molecular Weight 151.90 g/mol [1][2]

IUPAC Name Caesium fluoride[1]
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Physicochemical Properties
The physical and chemical characteristics of a substance are critical for its proper handling and

use in experimental settings. Cesium fluoride is a white, hygroscopic crystalline solid.[1]

Property Value

Appearance White crystalline solid[1][2]

Melting Point 682 °C / 1259.6 °F[5]

Boiling Point 1251 °C / 2283.8 °F[2][5]

Density 4.115 - 4.64 g/cm³ at 25 °C[1]

Solubility
Highly soluble in water. More soluble than NaF

or KF in organic solvents.[1]

pH 6.5 - 7.5 (152 g/L aqueous solution)[5]

Toxicological Data
Understanding the toxicological profile of Cesium Fluoride is essential for risk assessment and

the implementation of safety protocols.

Toxicity Metric Value Species Guideline

LD50 Oral 500 mg/kg Rat (female)
OECD Test Guideline

423[6]

Hazard Identification and Classification
Cesium Fluoride is classified with several hazards that necessitate careful handling and the

use of personal protective equipment.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / Category 4
H301/H302: Toxic/Harmful if

swallowed[7]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[7]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[7]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[6][7]

Reproductive Toxicity Category 2
H361f: Suspected of damaging

fertility or the unborn child[5][7]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[5]

Experimental and Handling Protocols
Adherence to strict protocols is mandatory when working with Cesium Fluoride to ensure

personnel safety and experimental integrity.

Handling:

Work under a chemical fume hood.[6]

Do not inhale the substance or mixture.[6]

Avoid contact with skin, eyes, and clothing.[8]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cdhfinechemical.com/images/product/msds/127_262495234_CesiumFluoride-CASNO-13400-13-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/127_262495234_CesiumFluoride-CASNO-13400-13-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/127_262495234_CesiumFluoride-CASNO-13400-13-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/127_262495234_CesiumFluoride-CASNO-13400-13-0-MSDS.pdf
https://www.chemicalbook.com/msds/caesium-fluoride.pdf
https://www.cdhfinechemical.com/images/product/msds/127_262495234_CesiumFluoride-CASNO-13400-13-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC189510250&productDescription=CESIUM+FLUORIDE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/127_262495234_CesiumFluoride-CASNO-13400-13-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC189510250&productDescription=CESIUM+FLUORIDE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b156555?utm_src=pdf-body
https://www.chemicalbook.com/msds/caesium-fluoride.pdf
https://www.chemicalbook.com/msds/caesium-fluoride.pdf
https://pim-resources.coleparmer.com/sds/13612.pdf
https://www.fishersci.com/store/msds?partNumber=AC189510250&productDescription=CESIUM+FLUORIDE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC189510250&productDescription=CESIUM+FLUORIDE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/caesium-fluoride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[7][8]

Keep the container tightly closed.[6][7][8]

Store locked up.[5][6]

Never allow the product to come into contact with water during storage.[7]

Do not store near acids.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[8]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[8]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[8]

Respiratory Protection: Follow OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149. A self-contained breathing apparatus should be used in case of

fire.[8]

Emergency and First Aid Protocols
Immediate and appropriate response is critical in the event of exposure.

General Advice: Show the safety data sheet to the doctor in attendance. Immediate medical

attention is required.[5]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get
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immediate medical aid.[6][8]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water/shower for at least 15 minutes. Get immediate medical aid.[6][8] Hydrofluoric

acid burns require specialized first aid, and symptoms may be delayed.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a

POISON CENTER or doctor.[5][6]

If Swallowed: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls

of milk or water. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[5][8]

Spill and Disposal Procedures
Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Spill Response:

Avoid dust formation.[7]

Avoid breathing vapors, mist, or gas.[7]

Ensure adequate ventilation and evacuate personnel to safe areas.[7]

Use proper personal protective equipment as indicated in Section 8.[8]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7]

Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[7]

Disposal:

Dispose of contents/container to an approved waste disposal plant.[5]
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Safety Information Workflow
The following diagram illustrates the logical flow of safety information and response procedures

for Cesium Fluoride.
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Caption: Logical workflow for Cesium Fluoride safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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